Cas no 62454-72-2 (Benzoic acid, 4-methyl-3-sulfo-)

• Product Name: Benzoic acid, 4-methyl-3-sulfo-
• CAS No: 62454-72-2
• MF: C₈H₈O₅S
• MW: 216.211121559143
• MDL: MFCD00270776
• CID: 444291
• PubChem ID: 20746238
• Update Time: 2025-10-28

Benzoic acid, 4-methyl-3-sulfo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-3-sulfo-
• 4-methyl-3-sulfobenzoic acid
• 62454-72-2
• MFCD00270776
• AKOS016366625
• SCHEMBL2782333
• CS-0366613
• DTXSID10609588

• MDL： MFCD00270776
• Inchi： 1S/C8H8O5S/c1-5-2-3-6(8(9)10)4-7(5)14(11,12)13/h2-4H,1H3,(H,9,10)(H,11,12,13)
• InChI Key： JGTOQSVZBOODKL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1C)(=O)(=O)O

Computed Properties

• Exact Mass: 216.00924
• Monoisotopic Mass: 216.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 91.67

Additional information on Benzoic acid, 4-methyl-3-sulfo-

Comprehensive Analysis of Benzoic acid, 4-methyl-3-sulfo- (CAS No. 62454-72-2): Properties, Applications, and Industry Trends

Benzoic acid, 4-methyl-3-sulfo- (CAS No. 62454-72-2), also known as 4-Methyl-3-sulfobenzoic acid, is a sulfonated derivative of benzoic acid with significant industrial relevance. This compound features a methyl group at the 4-position and a sulfonic acid group at the 3-position, enhancing its solubility and reactivity. Its molecular formula is C₈H₈O₅S, and it is widely utilized in dye synthesis, pharmaceutical intermediates, and specialty chemicals. The growing demand for eco-friendly surfactants and high-performance additives has further amplified its market importance.

In recent years, the chemical industry has witnessed a surge in searches for sustainable alternatives and green chemistry solutions. Benzoic acid, 4-methyl-3-sulfo- aligns with these trends due to its role in biodegradable formulations. Researchers and manufacturers frequently inquire about its synthesis methods, safety profiles, and regulatory compliance, reflecting its versatility. Additionally, its application in water treatment chemicals and textile auxiliaries has garnered attention, particularly in regions emphasizing environmental regulations.

The physicochemical properties of CAS No. 62454-72-2 include a white to off-white crystalline appearance, high water solubility, and stability under standard conditions. These traits make it ideal for liquid formulations and industrial processes requiring precise pH control. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for pharmaceutical-grade applications. Users often search for technical data sheets and handling guidelines, underscoring the need for accurate documentation.

From a commercial perspective, 4-Methyl-3-sulfobenzoic acid is a key intermediate in producing azo dyes and optical brighteners. The textile industry, in particular, relies on its sulfonic acid group for fiber-reactive dyes, which exhibit excellent wash-fastness. With the rise of digital printing technologies, demand for specialized dyes has increased, positioning this compound as a future-proof ingredient. Market reports highlight its steady growth in Asia-Pacific, driven by textile manufacturing hubs.

Innovations in catalysis and process optimization have further expanded the utility of Benzoic acid, 4-methyl-3-sulfo-. For instance, its incorporation into ion-exchange resins improves efficiency in wastewater purification. Environmental concerns have also led to studies on its biodegradation pathways, addressing queries about ecological impact. As industries prioritize circular economy models, this compound’s role in closed-loop systems is being explored.

In conclusion, CAS No. 62454-72-2 exemplifies the intersection of chemical innovation and sustainability. Its multifunctionality caters to diverse sectors, from cosmetics to agrochemicals, while aligning with global green chemistry initiatives. For stakeholders seeking high-purity intermediates or eco-compatible solutions, this compound remains a strategic choice. Future research may focus on cost-effective production and novel applications, ensuring its relevance in evolving markets.